Cas no 51062-15-8 (4-(4-Methoxyphenyl)butan-2-amine)

4-(4-Methoxyphenyl)butan-2-amine structure
51062-15-8 structure
Product Name:4-(4-Methoxyphenyl)butan-2-amine
CAS No:51062-15-8
MF:C11H17NO
MW:179.258783102036
MDL:MFCD00047917
CID:370177
PubChem ID:410202
Update Time:2025-04-19

4-(4-Methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine,4-methoxy-a-methyl-
    • 3-(4-Methoxy-phenyl)-1-methyl-propylamine
    • (+)-(R)-1-Methyl-3-(4-methoxyphenyl)-1-propylamine
    • 1-(4-methoxyphenyl)-3-butylamine
    • 1(P-METHOXYPHENYL)-3-BUTYLAMINE
    • 3-(4-methoxyphenyl)-1H-indole
    • 3-(4-methoxy-phenyl)-1H-indole
    • 3-(4-methoxyphenyl)-1-methyl-n-propylamine
    • 3-(4-Methoxy-phenyl)-1-methyl-propylamin
    • 3-(4-Methoxy-phenyl)-indol
    • 3-(4-methoxyphenyl)indole
    • 3-(4-methoxyphenyl)-indole
    • 3-(4-methoxy-phenyl)-indole
    • 3-pMeOPh-indole
    • 4-(p-methoxyphenyl)-2-amino-butane
    • AC1NR4PN
    • KB-89373
    • 3-(p-Methoxyphenyl)-1-methylpropylamine
    • 4-(4-methoxyphenyl)butan-2-amine
    • SCHEMBL265652
    • AKOS016903661
    • 3-?(4-?Methoxy-?phenyl)?-?1-?methyl-?propylamine
    • 4-(4-Methoxyphenyl)butyl-2-amine
    • MFCD00047917
    • 3-(4-methoxyphenyl)-1-methylpropylamine
    • DTXSID80965345
    • 4-(4-methoxyphenyl)-2-butanamine
    • EINECS 266-290-8
    • (+)-3-(p-Methoxyphenyl)-1-methylpropylamine
    • 51062-15-8
    • Z278080480
    • NS00055119
    • JMHAKVPFYWWNOW-UHFFFAOYSA-N
    • EN300-57152
    • 1-(4'-Methoxyphenyl)-3-butylamine
    • FT-0639962
    • EINECS 256-939-3
    • CS-0251992
    • HMS1704P11
    • AKOS000144297
    • G30615
    • DB-051892
    • 4-(4-Methoxyphenyl)butan-2-amine
    • MDL: MFCD00047917
    • Inchi: 1S/C11H17NO/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h5-9H,3-4,12H2,1-2H3
    • InChI Key: JMHAKVPFYWWNOW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CCC(C)N

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 2

Experimental Properties

  • Density: 0.977
  • Boiling Point: 276.6°Cat760mmHg
  • Flash Point: 116.4°C
  • Refractive Index: 1.514
  • PSA: 35.25

4-(4-Methoxyphenyl)butan-2-amine Security Information

  • Hazardous Material transportation number:UN2735
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III

4-(4-Methoxyphenyl)butan-2-amine Pricemore >>

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TRC
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H50279-250mg
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